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Compound of Interest

Compound Name: Anigorufone

Cat. No.: B158205 Get Quote

An in-depth technical guide to Anigorufone for researchers, scientists, and drug development

professionals.

Core Compound Details
Compound Name: Anigorufone

CAS Number: 56252-32-5[1][2][3][4]

Chemical Structure:

IUPAC Name: 2-hydroxy-9-phenylphenalen-1-one[2]

Molecular Formula: C₁₉H₁₂O₂[1][2]

Molecular Weight: 272.30 g/mol [1][3][4]

Synonyms: 2-hydroxy-9-phenyl-1H-phenalen-1-one, Anigorufone[2][4]

Physical Properties:

Appearance: Solid[5]

Melting Point: 123 - 125 °C[5]

Natural Sources:
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Anigorufone is a naturally occurring 9-phenylphenalenone first isolated from the Australian

"kangaroo paw" plant, Anigozanthos rufus.[1] It has also been identified in the rhizomes of

Musa acuminata (a species of banana), where it functions as a phytoalexin, a compound

synthesized in response to pathogen attack.[1][6] Phenylphenalenones like Anigorufone are

characteristic of the plant family Haemodoraceae.[7]

Quantitative Data
While specific quantitative data for Anigorufone is noted to be scarce in the literature, the

following tables summarize its reported biological activities.[1]

Table 1: Nematocidal Activity of Anigorufone against Radopholus similis

Time (hours) IC₅₀ (µg/mL)

24 59

72 23

Data from in vitro bioassays measuring nematode motility.[3]

Table 2: Leishmanicidal Activity of Anigorufone

Leishmania Species EC₅₀ (µg/mL)

Leishmania donovani 33.5 - 59.6

Leishmania infantum 33.5 - 59.6

Effective concentrations against different strains of Leishmania.[3]

Biosynthesis
Anigorufone is synthesized via the phenylpropanoid pathway. The core structure is formed

from the condensation of two molecules derived from cinnamic acid and p-coumaric acid,

proceeding through a diarylheptanoid intermediate which then cyclizes to form the

phenalenone nucleus.[1]
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Proposed biosynthetic pathway of Anigorufone.

Experimental Protocols
Extraction and Isolation of Phenylphenalenones
(Generalized Protocol)
This protocol is a generalized procedure based on methods reported for the isolation of

phenylphenalenones from plant sources like those in the Haemodoraceae family.[1]

Plant Material Preparation:

Collect fresh roots and rhizomes.
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Wash thoroughly to remove debris.

Air-dry the material in a well-ventilated area away from direct sunlight.

Grind the dried material into a fine powder.[1]

Extraction:

Macerate the powdered plant material with a suitable organic solvent (e.g., methanol or

ethanol) at room temperature for 24-48 hours.

Repeat the extraction process three times to ensure exhaustive extraction.

Combine the extracts and evaporate the solvent under reduced pressure to obtain the

crude extract.[1]

Fractionation:

Suspend the crude extract in a water-non-polar solvent mixture (e.g., hexane or

dichloromethane).

Partition the extract by vigorous shaking and collect the organic and aqueous layers

separately.

Sequentially partition the aqueous layer with solvents of increasing polarity (e.g., ethyl

acetate, butanol).[1]

Chromatographic Purification:

Subject the phenylphenalenone-rich fractions (typically less polar) to column

chromatography on silica gel.

Elute with a solvent gradient of increasing polarity (e.g., hexane-ethyl acetate).

Further purify the collected fractions using preparative High-Performance Liquid

Chromatography (HPLC) to isolate pure Anigorufone.[2]
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Extraction & Isolation Workflow
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Generalized workflow for extraction and isolation.
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Biological Activity and Mechanism of Action
Anigorufone and related phenylphenalenones exhibit a range of biological activities, most

notably antimicrobial effects.[1]

Antimicrobial Activity
These compounds have demonstrated activity against various bacteria and fungi.[1]

Antibacterial Mechanism: The proposed mechanism of antibacterial action involves the

disruption of the bacterial cell membrane. The lipophilic nature of the phenylphenalenone

structure allows it to intercalate into the lipid bilayer, leading to increased membrane

permeability, leakage of cellular contents, and ultimately cell death.[1]

Antifungal Mechanism: For antifungal activity, a photodynamic mode of action is proposed.

Upon light absorption, these compounds can act as photosensitizers, leading to the

production of highly reactive singlet oxygen. This singlet oxygen can then damage essential

cellular components like DNA, proteins, and lipids, resulting in fungal cell death.[8]
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Proposed Antimicrobial Mechanism
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Proposed mechanism of antibacterial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/pdf/Anigorufone_Derivatives_A_Technical_Guide_to_Their_Natural_Sources_and_Biological_Significance.pdf
https://www.benchchem.com/pdf/The_Discovery_and_Isolation_of_Methoxyanigorufone_A_Technical_Guide.pdf
https://www.benchchem.com/product/b158205
https://www.benchchem.com/pdf/Synthesis_of_Methoxyanigorufone_and_its_Analogues_A_Detailed_Guide_for_Researchers.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Anigorufone
https://www.benchchem.com/pdf/The_Origin_of_Methoxyanigorufone_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Hydroxyanigorufone_A_Technical_Guide_to_its_Discovery_Isolation_and_Biological_Significance.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Antifungal_Properties_of_Methoxyanigorufone_and_Anigorufone.pdf
https://www.benchchem.com/product/b158205#anigorufone-cas-number-and-chemical-structure
https://www.benchchem.com/product/b158205#anigorufone-cas-number-and-chemical-structure
https://www.benchchem.com/product/b158205#anigorufone-cas-number-and-chemical-structure
https://www.benchchem.com/product/b158205#anigorufone-cas-number-and-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

